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Compound of Interest

Compound Name: 1-Bromodecane

Cat. No.: B1670165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromodecane, also known as decyl bromide, is a linear bromoalkane with the chemical

formula C₁₀H₂₁Br. It presents as a clear, colorless to light yellow liquid and is utilized primarily

as a reagent in organic synthesis.[1] Its long alkyl chain and reactive bromide group make it a

valuable intermediate for introducing a decyl group into various molecular structures. This

guide provides a comprehensive overview of its physicochemical properties, synthesis,

applications in drug development, and safety and handling protocols.

Physicochemical Properties
The fundamental physical and chemical characteristics of 1-Bromodecane are summarized in

the table below, providing a consolidated reference for laboratory and research applications.
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Property Value Source

CAS Number 112-29-8 [2][3]

Molecular Formula C₁₀H₂₁Br [2][3]

Molecular Weight 221.18 g/mol [1][2]

Boiling Point 238 °C (at 1013 mbar) [4][5]

Melting Point -30 °C to -29.2 °C [4]

Density 1.07 g/cm³ (at 20 °C) [4]

Refractive Index n20/D 1.458 [6]

Flash Point 94 °C (closed cup) [4]

Vapor Pressure 0.04 mmHg [1]

Solubility
Insoluble in water; Soluble in

ethanol and ether.
[6]

Appearance
Clear, colorless to light yellow

liquid.
[1]

Synthesis of 1-Bromodecane
1-Bromodecane is commonly synthesized from 1-decanol. The following section details a

typical laboratory-scale experimental protocol.

Synthesis from 1-Decanol via Acid-Catalyzed
Bromination
This method involves the reaction of 1-decanol with hydrobromic acid in the presence of a

sulfuric acid catalyst.

Experimental Protocol:

Reaction Setup: In a reaction flask equipped with a reflux condenser, add 1 mole of 1-

decanol.
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Acid Addition: With cooling, carefully and sequentially add 0.5 moles of concentrated sulfuric

acid and then 1.25 moles of 48% hydrobromic acid to the 1-decanol.

Reflux: Heat the mixture and maintain it at a rolling boil under reflux for 6 hours.

Work-up:

After the reflux period, allow the mixture to cool.

Perform a steam distillation to separate the crude 1-bromodecane.

Transfer the distillate to a separatory funnel.

Purification:

Wash the crude 1-bromodecane twice with approximately one-fifth of its volume with cold,

concentrated sulfuric acid or hydrochloric acid to remove any ether by-product.

Wash the organic layer with water.

Neutralize any remaining acid by washing with a sodium bicarbonate solution.

Wash again with water.

Dry the 1-bromodecane over anhydrous calcium chloride.

Final Distillation: Purify the dried product by fractional distillation using a 20-cm Vigreux

column to yield pure 1-bromodecane.[7]

A generalized workflow for the synthesis of 1-Bromodecane is depicted below.
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Synthesis Workflow of 1-Bromodecane

1-Decanol
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Caption: Synthesis Workflow of 1-Bromodecane.
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Applications in Research and Drug Development
1-Bromodecane serves as a key intermediate in organic synthesis, particularly in the

pharmaceutical industry.[8] Its primary application is as an alkylating agent to introduce a ten-

carbon alkyl chain (decyl group) into a target molecule. This modification is often employed to

increase the lipophilicity of a compound, which can enhance its ability to cross cell membranes

and improve its pharmacokinetic profile.[9] While not typically a pharmacologically active

compound itself, it is a building block for various therapeutic agents.[10]

A logical diagram illustrating the role of 1-Bromodecane in modifying a hypothetical drug

candidate is presented below.

Role of 1-Bromodecane in Drug Moiety Modification

Active Pharmaceutical
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Caption: Role of 1-Bromodecane in Drug Moiety Modification.

Safety and Handling
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1-Bromodecane is considered hazardous and requires careful handling in a laboratory setting.

[11]

5.1. Hazard Identification

GHS Pictograms: GHS07 (Exclamation mark).

Signal Word: Warning.

Hazard Statements: Causes skin irritation (H315) and serious eye irritation (H319).[4] May

be very toxic to aquatic life (H400).[1]

5.2. Precautionary Measures and First Aid

A summary of recommended personal protective equipment (PPE) and first aid measures is

provided in the table below.
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Precaution Description First Aid

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.[12][13]

Flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Get

immediate medical attention.

[12][14]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[12][13]

Flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing and shoes. Wash

clothing before reuse. Get

medical aid.[12]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

[12]

Remove from exposure and

move to fresh air immediately.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.[12]

Handling

Wash thoroughly after

handling. Use with adequate

ventilation. Avoid contact with

eyes, skin, and clothing. Keep

container tightly closed. Avoid

ingestion and inhalation.[12]

[15]

If swallowed, and the victim is

conscious and alert, give 2-4

cupfuls of milk or water. Never

give anything by mouth to an

unconscious person. Get

medical aid immediately.[12]

Storage

Store in a tightly closed

container in a cool, dry, well-

ventilated area away from

incompatible substances.[12]

5.3. Fire Fighting Measures
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Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[12]

[13]

Special Hazards: During a fire, irritating and highly toxic gases such as carbon oxides and

hydrogen bromide gas may be generated by thermal decomposition or combustion.[12][13]

5.4. Accidental Release Measures

Personal Precautions: Use proper personal protective equipment as indicated in Section 5.2.

[13]

Spills/Leaks: Absorb the spill with inert material (e.g., vermiculite, sand, or earth), then place

it in a suitable container for disposal.[12] Provide ventilation.[12]

Conclusion
1-Bromodecane is a versatile and important chemical intermediate with well-defined

physicochemical properties. Its synthesis from 1-decanol is a standard laboratory procedure.

The primary utility of 1-Bromodecane in drug development lies in its ability to append a

lipophilic decyl chain, thereby modifying the properties of parent molecules. Strict adherence to

safety and handling protocols is essential when working with this compound. This guide

provides a foundational resource for researchers and professionals utilizing 1-Bromodecane in

their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Bromodecane | C10H21Br | CID 8173 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 1-Bromodecane synthesis - chemicalbook [chemicalbook.com]

3. scbt.com [scbt.com]

4. merckmillipore.com [merckmillipore.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pim-resources.coleparmer.com/sds/58364.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1375147534_1-BromoDecane-CASNO-112-29-8-MSDS.pdf
https://pim-resources.coleparmer.com/sds/58364.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1375147534_1-BromoDecane-CASNO-112-29-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1375147534_1-BromoDecane-CASNO-112-29-8-MSDS.pdf
https://pim-resources.coleparmer.com/sds/58364.pdf
https://pim-resources.coleparmer.com/sds/58364.pdf
https://www.benchchem.com/product/b1670165?utm_src=pdf-body
https://www.benchchem.com/product/b1670165?utm_src=pdf-body
https://www.benchchem.com/product/b1670165?utm_src=pdf-body
https://www.benchchem.com/product/b1670165?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromodecane
https://www.chemicalbook.com/synthesis/1-bromodecane.htm
https://www.scbt.com/p/1-bromodecane-112-29-8
https://www.merckmillipore.com/IN/en/product/1-Bromodecane,MDA_CHEM-8016760250
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. 1-Bromodecane, 98% 112-29-8 India [ottokemi.com]

6. 1-Bromododecane [chembk.com]

7. prepchem.com [prepchem.com]

8. nbinno.com [nbinno.com]

9. 1-Bromododecane 97 143-15-7 [sigmaaldrich.com]

10. 1-Bromodecane | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry |
PharmaCompass.com [pharmacompass.com]

11. fishersci.com [fishersci.com]

12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

13. cdhfinechemical.com [cdhfinechemical.com]

14. chemicalbook.com [chemicalbook.com]

15. echemi.com [echemi.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 1-Bromodecane (CAS:
112-29-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670165#1-bromodecane-cas-number-112-29-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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